Cas no 2029337-29-7 (1-(5-amino-3-bromo-2-oxo-1,2-dihydropyridin-1-yl)methylcyclopropane-1-carbonitrile)

• Product Name: 1-(5-amino-3-bromo-2-oxo-1,2-dihydropyridin-1-yl)methylcyclopropane-1-carbonitrile
• CAS No: 2029337-29-7
• MF: C₁₀H₁₀BrN₃O
• MW: 268.109900951386
• CID: 5824379
• PubChem ID: 165472515
• Update Time: 2025-07-09

1-(5-amino-3-bromo-2-oxo-1,2-dihydropyridin-1-yl)methylcyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(5-amino-3-bromo-2-oxo-1,2-dihydropyridin-1-yl)methylcyclopropane-1-carbonitrile
• EN300-1111692
• 2029337-29-7
• 1-[(5-amino-3-bromo-2-oxo-1,2-dihydropyridin-1-yl)methyl]cyclopropane-1-carbonitrile

• Inchi： 1S/C10H10BrN3O/c11-8-3-7(13)4-14(9(8)15)6-10(5-12)1-2-10/h3-4H,1-2,6,13H2
• InChI Key： RCPSOWMNXYVOKP-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN(C1=O)CC1(C#N)CC1)N

Computed Properties

• Exact Mass: 267.00072g/mol
• Monoisotopic Mass: 267.00072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 70.1Ų

Additional information on 1-(5-amino-3-bromo-2-oxo-1,2-dihydropyridin-1-yl)methylcyclopropane-1-carbonitrile

Recent Advances in the Study of 1-(5-amino-3-bromo-2-oxo-1,2-dihydropyridin-1-yl)methylcyclopropane-1-carbonitrile (CAS: 2029337-29-7)

The compound 1-(5-amino-3-bromo-2-oxo-1,2-dihydropyridin-1-yl)methylcyclopropane-1-carbonitrile (CAS: 2029337-29-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. The presence of both amino and bromo substituents on the pyridinone ring, coupled with the cyclopropane-carbonitrile moiety, offers a versatile scaffold for further chemical modifications. Researchers have explored its utility in the development of kinase inhibitors, particularly those targeting cancer-related pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized as a precursor for the synthesis of selective JAK2 inhibitors. The research team demonstrated that derivatives of 1-(5-amino-3-bromo-2-oxo-1,2-dihydropyridin-1-yl)methylcyclopropane-1-carbonitrile exhibited potent inhibitory activity against JAK2 with IC50 values in the nanomolar range, while showing minimal activity against other JAK family members. This selectivity profile suggests potential applications in myeloproliferative disorders where JAK2 mutations play a crucial role.

Another significant development involves the compound's application in PROTAC (Proteolysis Targeting Chimera) technology. A recent patent application (WO2023051234) describes the use of 2029337-29-7 as a warhead in the design of targeted protein degraders. The bromo substituent serves as an ideal handle for conjugation with E3 ligase ligands, while the amino group allows for further derivatization to optimize pharmacokinetic properties.

From a synthetic chemistry perspective, novel routes for the preparation of 1-(5-amino-3-bromo-2-oxo-1,2-dihydropyridin-1-yl)methylcyclopropane-1-carbonitrile have been developed to improve yield and scalability. A recent publication in Organic Process Research & Development (2024) describes a continuous flow chemistry approach that reduces reaction times from 24 hours to under 2 hours while maintaining excellent purity (>99%). This advancement is particularly important for potential industrial-scale production.

In terms of safety and toxicology, preliminary studies indicate that the compound shows favorable in vitro safety profiles. Testing in human hepatocytes revealed minimal cytotoxicity up to 100 μM, and Ames tests for mutagenicity were negative. However, further in vivo studies are needed to fully assess its safety profile for potential therapeutic applications.

The future research directions for this compound appear promising. Several pharmaceutical companies have included derivatives of 2029337-29-7 in their preclinical pipelines, particularly for oncology and inflammatory indications. The unique combination of its structural features continues to inspire novel drug design strategies, making it a compound of significant interest in medicinal chemistry research.